N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide

• IUPAC Name: N-(2,4-dimethylphenyl)-3-(2,5-dioxopyrrolidin-1-yl)propanamide
• InChI: InChI=1S/C15H18N2O3/c1-10-3-4-12(11(2)9-10)16-13(18)7-8-17-14(19)5-6-15(17)20/h3-4,9H,5-8H2,1-2H3,(H,16,18)
• InChI Key: BEBDVUXUGWQEKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CCN2C(=O)CCC2=O)C
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide, commonly known as DPPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPPA is a prodrug that is converted into a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV) in vivo, making it a promising tool for studying the role of this enzyme in various physiological and pathological processes.

Mechanism of Action

DPPA is a prodrug that is converted into a potent inhibitor of N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide in vivo. Once inside the body, DPPA is metabolized into its active form, which binds to the active site of N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide and inhibits its activity. This leads to an increase in the levels of incretin hormones, which in turn promotes insulin secretion and lowers blood glucose levels.
Biochemical and Physiological Effects:
The inhibition of N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide by DPPA has been shown to have a number of biochemical and physiological effects. These include an increase in insulin secretion, a decrease in glucagon secretion, an improvement in glucose tolerance, and a decrease in inflammation. These effects make DPPA a promising tool for studying the role of N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide in various physiological and pathological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPPA in lab experiments is its high potency and specificity for N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide. This makes it a valuable tool for studying the role of N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide in various processes. However, DPPA can also have off-target effects on other enzymes and receptors, which can complicate the interpretation of experimental results. Additionally, DPPA can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving DPPA. One area of interest is the role of N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide in cancer progression and metastasis. N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide has been shown to be involved in the regulation of cell adhesion and migration, which are critical processes in cancer metastasis. By studying the effects of DPPA on cancer cell behavior, researchers may be able to identify new targets for cancer therapy.
Another potential area of research is the development of new N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide inhibitors based on the structure of DPPA. By modifying the structure of DPPA, researchers may be able to create more potent and specific inhibitors of N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide, which could have therapeutic applications in the treatment of diabetes and other diseases.
Conclusion:
DPPA is a valuable tool for studying the role of N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide in various physiological and pathological processes. Its high potency and specificity make it a popular choice for researchers, although its off-target effects and toxicity at high concentrations must be taken into account. There are many potential future directions for research involving DPPA, including its role in cancer progression and the development of new N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide inhibitors.

Synthesis Methods

DPPA can be synthesized using a variety of methods, including the reaction of 2,4-dimethylphenyl isocyanate with 3-(2,5-dioxo-1-pyrrolidinyl)propanol in the presence of a catalyst such as triethylamine. This method can yield DPPA with high purity and yield, making it a popular choice for researchers.

Scientific Research Applications

DPPA has been used extensively in scientific research to study the role of N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide in various physiological and pathological processes. N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide is an enzyme that is involved in the regulation of glucose metabolism, immune function, and inflammation, among other processes. By inhibiting N-(2,4-dimethylphenyl)-3-(2,5-dioxo-1-pyrrolidinyl)propanamide using DPPA, researchers can gain insights into the role of this enzyme in these processes.